Cas no 392290-76-5 (N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• CAS No: 392290-76-5
• MF: C₁₅H₁₂N₄O₃S₂
• MW: 360.410779953003
• CID: 6179800
• PubChem ID: 4385470
• Update Time: 2025-05-28

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• DTXSID401329205
• N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• N-(5-{[(PHENYLCARBAMOYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)FURAN-2-CARBOXAMIDE
• CHEMBL1417399
• SMR000322908
• 392290-76-5
• MLS000703491
• AKOS000655601
• HMS2665G05
• F0417-0025

• Inchi： 1S/C15H12N4O3S2/c20-12(16-10-5-2-1-3-6-10)9-23-15-19-18-14(24-15)17-13(21)11-7-4-8-22-11/h1-8H,9H2,(H,16,20)(H,17,18,21)
• InChI Key： KBMSTOKMQINZOT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=CO2)=O)S1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.03508260g/mol
• Monoisotopic Mass: 360.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide (CAS No. 392290-76-5)

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide, with the CAS number 392290-76-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-thiadiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the furan-2-carboxamide and phenylcarbamoyl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in 1,3,4-thiadiazole derivatives due to their remarkable pharmacological properties. Researchers are particularly focused on exploring their roles as enzyme inhibitors, antimicrobial agents, and anticancer compounds. The incorporation of the furan ring and sulfanyl group in N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

The synthesis of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide involves multi-step organic reactions, including the formation of the 1,3,4-thiadiazole core and subsequent functionalization with the furan-2-carboxamide and phenylcarbamoyl groups. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications.

One of the most frequently searched topics related to this compound is its potential as a therapeutic agent. Studies have suggested that N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide may exhibit anti-inflammatory and antioxidant properties, which are highly relevant in the context of chronic diseases such as diabetes and neurodegenerative disorders. Additionally, its sulfanyl group has been linked to enhanced bioavailability and metabolic stability, addressing a common challenge in drug development.

The compound's molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have revealed its potential to interact with key enzymes and receptors. For instance, it has shown affinity towards cyclooxygenase-2 (COX-2) and tyrosine kinase, which are critical targets in cancer therapy and pain management. These findings align with the current trend of precision medicine, where researchers aim to design molecules with high specificity and minimal side effects.

Another area of interest is the environmental impact and green chemistry aspects of synthesizing N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide. With increasing awareness of sustainable practices, scientists are exploring eco-friendly synthetic routes, such as microwave-assisted synthesis and catalyst-free reactions, to reduce waste and energy consumption. This aligns with the global push towards sustainable development goals (SDGs) in the chemical industry.

In conclusion, N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)furan-2-carboxamide (CAS No. 392290-76-5) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for future research. As the scientific community continues to uncover its properties and mechanisms, this molecule may pave the way for innovative treatments in various medical fields.